Cas no 1361696-32-3 (3-Nitro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid)

3-Nitro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid is a specialized chemical compound featuring a pyridine core substituted with a nitro group at the 3-position and a 2,3,4-trichlorophenyl moiety at the 5-position, further functionalized with an acetic acid side chain at the 2-position. This structure confers unique reactivity and potential utility in pharmaceutical or agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of electron-withdrawing groups (nitro and trichlorophenyl) enhances its suitability for nucleophilic substitution or reduction reactions. Its acetic acid functionality allows for further derivatization, making it a versatile building block in organic synthesis. The compound’s purity and stability are critical for reproducible results in research applications.

3-Nitro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid structure

1361696-32-3 structure

Product Name:3-Nitro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid

CAS No:1361696-32-3

MF:C₁₃H₇Cl₃N₂O₄

MW:361.564680337906

CID:4793718

Update Time:2025-10-31

3-Nitro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Nitro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid
- Inchi： 1S/C13H7Cl3N2O4/c14-8-2-1-7(12(15)13(8)16)6-3-10(18(21)22)9(17-5-6)4-11(19)20/h1-3,5H,4H2,(H,19,20)
- InChI Key： MRVAOBJQNRCVGN-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1C1=CN=C(CC(=O)O)C(=C1)[N+](=O)[O-])Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 434
XLogP3: 3.7
Topological Polar Surface Area: 96

3-Nitro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013030538-250mg	3-Nitro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid	1361696-32-3	97%	250mg	489.60 USD	2021-05-31
Alichem	A013030538-500mg	3-Nitro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid	1361696-32-3	97%	500mg	831.30 USD	2021-05-31
Alichem	A013030538-1g	3-Nitro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid	1361696-32-3	97%	1g	1,549.60 USD	2021-05-31

3-Nitro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid Related Literature

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2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

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3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

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5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

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Additional information on 3-Nitro-5-(2,3,4-trichlorophenyl)pyridine-2-acetic acid

3-Nitro-5-(2,3,4-Trichlorophenyl)Pyridine-2-Acetic Acid

3-Nitro-5-(2,3,4-Trichlorophenyl)Pyridine-2-Acetic Acid (CAS No. 1361696-32-3) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a nitro group at position 3 and a trichlorophenyl group at position 5. The acetic acid moiety attached to the pyridine ring further enhances its functional versatility.

The synthesis of 3-Nitro-5-(2,3,4-Trichlorophenyl)Pyridine-2-Acetic Acid involves a series of intricate chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity levels. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to streamline the production process.

One of the most promising applications of this compound lies in its potential as a herbicide. Studies have shown that 3-Nitro-5-(2,3,4-Trichlorophenyl)Pyridine-2-Acetic Acid exhibits selective activity against various weed species without adversely affecting crop plants. This selectivity is attributed to its ability to inhibit specific enzymatic pathways that are critical for weed growth but are less essential for crop plants.

In the pharmaceutical sector, this compound has been investigated for its anti-inflammatory and antioxidant properties. Recent research has demonstrated that 3-Nitro-5-(2,3,4-Trichlorophenyl)Pyridine-2-Acetic Acid can modulate the activity of key inflammatory cytokines, making it a potential candidate for the development of novel anti-inflammatory drugs. Additionally, its antioxidant properties suggest that it could be used in formulations aimed at combating oxidative stress-related diseases.

The structural uniqueness of 3-Nitro-5-(2,3,4-Trichlorophenyl)Pyridine-2-Acetic Acid also makes it an attractive molecule for exploring new drug delivery systems. Researchers have explored the use of this compound in nanotechnology-based delivery systems, such as liposomes and polymeric nanoparticles. These systems enhance the bioavailability and targeting efficiency of the compound, making it more effective in therapeutic applications.

From an environmental perspective, understanding the fate and transport of CAS No. 1361696-32-3 in soil and water systems is crucial for assessing its potential ecological impact. Recent studies have focused on biodegradation pathways and microbial metabolism of this compound. These studies aim to develop strategies for mitigating any adverse environmental effects associated with its use.

In conclusion, 3-Nitro-5-(2,3,4-Trichlorophenyl)Pyridine-2-Acetic Acid (CAS No. 1361696-32-3) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers in developing innovative solutions in agriculture and medicine. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an even more significant role in advancing modern science.